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Compound of Interest

Compound Name: BMS-1166 hydrochloride

Cat. No.: B10818828

Essential Safety and Handling Guide for BMS-
1166 Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of
BMS-1166 hydrochloride, a potent small molecule inhibitor of the PD-1/PD-L1 interaction.
Adherence to these procedures is essential to ensure personnel safety and prevent
environmental contamination.

Hazard Identification and Personal Protective
Equipment (PPE)

BMS-1166 hydrochloride is classified with the following hazards:

Harmful if swallowed (Acute toxicity, oral - Category 4)[1]

Causes skin irritation (Skin corrosion/irritation - Category 2)[1]

Causes serious eye irritation (Serious eye damage/eye irritation - Category 2A)[1]

May cause respiratory irritation (Specific target organ toxicity, single exposure; Respiratory
tract irritation - Category 3)[1]
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Due to these potential health effects, the use of appropriate Personal Protective Equipment

(PPE) is mandatory when handling this compound. The following table summarizes the

required PPE.

PPE Category

Equipment

Specifications & Rationale

Hand Protection

Chemical-resistant gloves

(double gloving recommended)

Nitrile or neoprene gloves are
recommended. Regularly
inspect gloves for tears or
punctures. Change gloves
frequently and immediately if

contaminated.

Body Protection

Laboratory coat or disposable

gown

A fully buttoned lab coat or a
disposable gown provides a
barrier against skin contact.
For procedures with a higher
risk of splashes, a chemical-
resistant apron over the lab

coat is advised.

Eye & Face Protection

Safety glasses with side

shields or safety goggles

Protects eyes from splashes
and airborne particles. A face
shield should be worn in
addition to safety glasses or
goggles when there is a

significant risk of splashing.

Respiratory Protection

NIOSH-approved respirator
(e.g., N95 or higher)

Required when handling the
powder form of the compound,
especially outside of a certified
chemical fume hood, to

prevent inhalation of dust.[2][3]

Safe Handling and Operational Workflow

All handling of BMS-1166 hydrochloride, particularly the solid form and initial solution

preparation, should be conducted in a designated area, such as a certified chemical fume hood
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or a biological safety cabinet, to minimize inhalation exposure.

Experimental Workflow for Handling BMS-1166
Hydrochloride
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Figure 1: General workflow for the safe handling of BMS-1166 hydrochloride from preparation
to disposal.

Emergency Procedures

In the event of an exposure or spill, immediate action is crucial.

Exposure Type Immediate Action

Immediately wash the affected area with plenty
Skin Contact of soap and water.[1] Remove contaminated

clothing and wash it before reuse.[1]

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact ) o ] ] )

do. Continue rinsing.[1] Seek immediate medical

attention.

Move the person to fresh air and keep them in a
) position comfortable for breathing.[1] If
Inhalation L .
breathing is difficult, provide oxygen. Seek

medical attention.

_ Rinse mouth with water.[1] Do NOT induce
Ingestion " . . . :
vomiting. Seek immediate medical attention.

Evacuate the area. Wear appropriate PPE,
including respiratory protection. Absorb liquid
spills with an inert material (e.g., vermiculite,
sand). For solid spills, carefully scoop the

Spill material to avoid creating dust. Decontaminate
the spill area with an appropriate solvent (e.g.,
70% ethanol) followed by soap and water.
Collect all cleanup materials in a sealed

container for proper disposal.

Disposal Plan

All waste contaminated with BMS-1166 hydrochloride is considered hazardous waste and
must be disposed of according to institutional, local, and national regulations.
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Figure 2: Segregation and disposal workflow for waste contaminated with BMS-1166
hydrochloride.

Key Disposal Steps:

e Segregate Waste: At the point of generation, separate contaminated solid waste (e.qg.,
gloves, pipette tips, empty vials) from contaminated liquid waste (e.g., unused solutions,
solvent rinses).

o Use Designated Containers: Place solid waste into a designated, sealable, and clearly
labeled hazardous waste container. Liquid waste should be collected in a compatible,
sealed, and labeled container.

o Labeling: Ensure all waste containers are labeled with "Hazardous Waste," the name of the
chemical (BMS-1166 hydrochloride), and the primary hazard(s) (e.g., "Toxic").

o Storage: Store waste containers in a designated, secure area away from incompatible
materials.
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» Disposal: Follow your institution's procedures for the final disposal of hazardous chemical
waste. Do not dispose of this material down the drain or in the regular trash.

By implementing these safety and handling procedures, researchers can minimize the risks
associated with the use of BMS-1166 hydrochloride and ensure a safe laboratory
environment. Always consult your institution's specific safety guidelines and the most recent
Safety Data Sheet (SDS) before working with this or any other hazardous chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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